5-Chloro-2-(4-methoxybenzyl)-4-(trifluoromethyl)pyridazin-3(2H)-one
Overview
Description
5-Chloro-2-(4-methoxybenzyl)-4-(trifluoromethyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C13H10ClF3N2O2 and its molecular weight is 318.68 g/mol. The purity is usually 95%.
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Scientific Research Applications
Myocardial Perfusion Imaging with PET : A study synthesized and evaluated 18F-labeled pyridaben analogs, including compounds structurally similar to 5-Chloro-2-(4-methoxybenzyl)-4-(trifluoromethyl)pyridazin-3(2H)-one, as potential myocardial perfusion imaging (MPI) agents for PET scans. These compounds showed promising results in both mouse and pig models, suggesting potential use in cardiac imaging (Mou et al., 2012).
Corrosion Inhibition of Mild Steel : Pyridazinone derivatives, including closely related compounds, have been investigated for their effectiveness in inhibiting the corrosion of mild steel in acidic solutions. These studies highlight the potential industrial application of such compounds in protecting metals from corrosion (Kalai et al., 2020).
Chemical Synthesis and Reactivity : Various studies have explored the synthesis and reactivity of pyridazinone compounds, including derivatives of this compound. These studies contribute to the understanding of the chemical properties and potential applications of such compounds in organic synthesis (Kosolapova et al., 2013).
Lipase and α-Glucosidase Inhibition : Research on novel heterocyclic compounds derived from pyridazinone scaffolds, structurally similar to the compound , has shown potential in inhibiting lipase and α-glucosidase. This suggests possible applications in the treatment or study of metabolic disorders (Bekircan et al., 2015).
Synthesis of Novel Ring System Derivatives : The synthesis of new ring system derivatives based on pyridazinone structures, similar to the compound of interest, has been explored. This research contributes to the development of novel compounds with potential pharmaceutical or industrial applications (Kaji et al., 1984).
N-Nitration of Secondary Amines : Studies on the N-nitration of secondary amines using pyridazinone derivatives highlight the utility of these compounds in synthetic organic chemistry, potentially leading to the development of new chemical entities (Park et al., 2003).
Properties
IUPAC Name |
5-chloro-2-[(4-methoxyphenyl)methyl]-4-(trifluoromethyl)pyridazin-3-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClF3N2O2/c1-21-9-4-2-8(3-5-9)7-19-12(20)11(13(15,16)17)10(14)6-18-19/h2-6H,7H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHVXSXIRGLKYSM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CN2C(=O)C(=C(C=N2)Cl)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClF3N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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